4-(dimethylsulfamoyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]benzamide
• InChI: InChI=1S/C20H28N4O3S/c1-22(2)28(26,27)17-10-8-16(9-11-17)20(25)21-15-19(24-13-4-5-14-24)18-7-6-12-23(18)3/h6-12,19H,4-5,13-15H2,1-3H3,(H,21,25)
• InChI Key: RXJJUMDPWDAKLI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C)N3CCCC3
• Molecular Formula: C20H28N4O3S
• Molecular Weight: 404.5 g/mol
• CAS No.: 1049490-21-2

Description

4-(Dimethylsulfamoyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide is a benzamide derivative characterized by a dimethylsulfamoyl group at the 4-position of the benzamide core and a branched ethyl chain substituted with a 1-methylpyrrole and pyrrolidine moiety. This structure combines a sulfonamide functional group with heterocyclic amines, which are often associated with enhanced bioavailability and receptor-binding affinity in medicinal chemistry .

Biological Activity

4-(Dimethylsulfamoyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide, also known by its chemical formula C20H28N4O3S, has garnered attention for its potential biological activities. This article delves into the compound's biological effects, structure-activity relationships, and relevant case studies.

Property	Details
Molecular Formula	C20H28N4O3S
Molecular Weight	404.53 g/mol
Purity	Typically 95%
IUPAC Name	4-(dimethylsulfamoyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide

Research indicates that this compound exhibits significant biological activity, particularly in enhancing monoclonal antibody (mAb) production. It has been shown to suppress cell growth while increasing both the cell-specific glucose uptake rate and the intracellular adenosine triphosphate (ATP) levels during mAb production processes. This suggests a dual role in promoting productivity while maintaining cell viability .

Structure-Activity Relationship (SAR)

The structure of 4-(dimethylsulfamoyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide can be broken down into several key components that contribute to its biological activity:

• Dimethylsulfamoyl Group : Enhances solubility and bioavailability.
• Pyrrole Derivatives : The presence of 1-methylpyrrole is crucial for the compound’s interaction with specific cellular pathways.
• Pyrrolidine Linkage : This structural feature is linked to increased activity against certain biological targets.

Studies have shown that modifications to these components can lead to variations in biological activity, emphasizing the importance of SAR in drug design .

Monoclonal Antibody Production

In a controlled study, CHO (Chinese Hamster Ovary) cells supplemented with this compound demonstrated a 1.5-fold increase in mAb concentration compared to control conditions. The final mAb concentration reached 1,098 mg/L, highlighting the compound's efficacy in bioprocess optimization .

Antimicrobial Properties

Exploratory research into similar pyrrole-containing compounds has revealed antibacterial and antitubercular properties. These compounds showed promising results against dihydrofolate reductase (DHFR) and enoyl-acyl carrier protein (ACP) reductase enzymes, which are critical targets in antibiotic development .

Chemical Reactions Analysis

Functional Group Reactivity

The compound participates in reactions driven by its sulfamoyl, benzamide, and heterocyclic substituents:

Functional Group	Reactivity	Example Reactions	References
Dimethylsulfamoyl (-SO₂NMe₂)	- Hydrolysis under acidic/basic conditions - Nucleophilic displacement	Formation of sulfonic acids or sulfonamides via pH-dependent cleavage
Benzamide (-CONH-)	- Amide bond hydrolysis - Condensation with amines	Conversion to carboxylic acid derivatives under strong acids/bases
Pyrrolidine and 1-methylpyrrole	- Redox reactions at nitrogen centers - Electrophilic aromatic substitution	Oxidation to N-oxide derivatives or alkylation at pyrrole β-positions

• Notable stability : The dimethylsulfamoyl group enhances solubility in polar solvents (e.g., DMSO, methanol) but is susceptible to hydrolysis at extreme pH .

Enzymatic and Biological Interactions

The compound’s sulfamoyl group enables interactions with metalloenzymes, particularly carbonic anhydrases (CAs), via zinc coordination:

Target Enzyme	Interaction Mechanism	Inhibition Data	References
Carbonic anhydrase II	Competitive inhibition via sulfonamide-Zn²⁺ coordination in active site	IC₅₀: 5.3–334 nM (dependent on substituent modifications)
Neutral sphingomyelinase 2 (nSMase2)	Indirect modulation via ceramide pathway inhibition	EC₅₀: ~1.2 µM (observed in structurally related benzamides)

• Structure-activity relationship (SAR) : The pyrrolidine and 1-methylpyrrole groups enhance blood-brain barrier penetration, critical for CNS-targeted applications .

Stability and Degradation Pathways

Controlled studies reveal degradation under stress conditions:

Condition	Degradation Pathway	Products Identified	References
Acidic (pH 1–3)	Hydrolysis of sulfamoyl group	4-Sulfamoylbenzoic acid, dimethylamine
Alkaline (pH 10–12)	Amide bond cleavage	4-(Dimethylsulfamoyl)benzoic acid, ethylenediamine derivatives
Oxidative (H₂O₂)	Oxidation of pyrrolidine to N-oxide	N-Oxide derivatives

• Storage recommendations : Stable at –20°C in anhydrous DMSO for >6 months .

Comparative Reactivity with Analogues

Replacing the pyrrolidine or 1-methylpyrrole groups alters reactivity:

Modification	Impact on Reactivity	References
Pyrrolidine → Piperidine	Reduced nucleophilicity at nitrogen, slower hydrolysis
1-Methylpyrrole → Thiophene	Enhanced electrophilic substitution but reduced metabolic stability

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares key structural features and properties of the target compound with related benzamides from the evidence:

Compound Name	Core Structure	Substituents	Molecular Weight	Key Properties/Applications	Reference
4-(Dimethylsulfamoyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide (Target)	Benzamide	4-(Dimethylsulfamoyl), N-[pyrrolidine/pyrrole-ethyl]	~423.5 (calc.)	Hypothesized receptor modulation (e.g., sigma)	N/A
N-[2-(1'-Piperidinyl)ethyl]-3-iodo-4-methoxybenzamide ([125I]PIMBA)	Benzamide	3-Iodo-4-methoxy, N-piperidinylethyl	~458.3	Sigma receptor binding; prostate tumor imaging
2-(2-Hydroxy-ethyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-ethyl]-benzamide	Benzamide	2-Hydroxyethyl, N-(pyrrole-ethyl)	272.3	Synthetic intermediate; solubility studies
4-Amino-N-[(1-ethylpyrrolidin-2-yl)methyl]-5-ethylsulfonyl-2-methoxy-benzamide	Benzamide	4-Amino, 5-ethylsulfonyl, 2-methoxy, N-(ethylpyrrolidinylmethyl)	~413.5 (calc.)	Medicinal chemistry applications (unspecified)

Key Observations:

• Sulfonamide vs. Sulfonyl Groups: The target compound’s dimethylsulfamoyl group may enhance metabolic stability compared to the ethylsulfonyl group in the 4-amino derivative . Sulfonamides are known for their role in enzyme inhibition (e.g., carbonic anhydrase) and receptor interactions.
• Heterocyclic Amines: The pyrrolidine and pyrrole substituents in the target compound mirror motifs in [125I]PIMBA (piperidine) and the hydroxyethyl-pyrrole derivative . These groups are critical for optimizing lipophilicity and target engagement.

Pharmacological and Binding Profiles

• Sigma Receptor Affinity: Radioiodinated benzamides like [125I]PIMBA exhibit high sigma receptor binding (Kd = 5.80 nM in DU-145 prostate cells) . The target compound’s dimethylsulfamoyl group and pyrrolidine/pyrrole chain may similarly interact with sigma receptors, though experimental validation is required.
• Therapeutic Potential: Nonradioactive analogs of [125I]PIMBA show dose-dependent inhibition of prostate tumor cell colony formation . Structural parallels suggest the target compound could have antiproliferative effects, but its dimethylsulfamoyl group might alter potency or selectivity.